molecular formula C8H8N2O B8758727 5-(Hydroxymethyl)-3-methyl-2-pyridinecarbonitrile

5-(Hydroxymethyl)-3-methyl-2-pyridinecarbonitrile

Cat. No.: B8758727
M. Wt: 148.16 g/mol
InChI Key: VDXCHUIWTMHTSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Hydroxymethyl)-3-methyl-2-pyridinecarbonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8N2O

Molecular Weight

148.16 g/mol

IUPAC Name

5-(hydroxymethyl)-3-methylpyridine-2-carbonitrile

InChI

InChI=1S/C8H8N2O/c1-6-2-7(5-11)4-10-8(6)3-9/h2,4,11H,5H2,1H3

InChI Key

VDXCHUIWTMHTSN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=C1C#N)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

CuCN (54.3 mg, 0.607 mmol) was added to a solution of (6-chloro-5-methyl-3-pyridinyl)methanol (47.8 mg, 0.303 mmol) in anhydrous DMF (2 ml) and the mixture was stirred under microwave irradiation at 250° C. for 35 min. Full conversion was observed by HPLC. TBME and 28% NH3 were added. Extraction, drying (MgSO4), filtration, and removal of the solvent afforded 5-(hydroxymethyl)-3-methyl-2-pyridinecarbonitrile (28.2 mg, 0.190 mmol, 62.8% yield) pure enough to be used in the next step.
Name
CuCN
Quantity
54.3 mg
Type
reactant
Reaction Step One
Quantity
47.8 mg
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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